2-Chloro-5-(2-hydroxyphenyl)nicotinic acid, 95%

• IUPAC Name: 2-chloro-5-(2-hydroxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H8ClNO3/c13-11-9(12(16)17)5-7(6-14-11)8-3-1-2-4-10(8)15/h1-6,15H,(H,16,17)
• InChI Key: ZIUOMCSIRANHSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=C(N=C2)Cl)C(=O)O)O
• Molecular Formula: C12H8ClNO3
• DSSTOX Substance ID: DTXSID90686953
• Molecular Weight: 249.65 g/mol
• CAS RN: 1258614-86-6

Description

2-Chloro-5-(2-hydroxyphenyl)nicotinic acid, commonly referred to as CHPN, is an organic compound with a wide range of applications in the laboratory. CHPN is an important intermediate for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. CHPN is a versatile compound that can be used in a variety of ways in the laboratory, including as a catalyst, a reagent, and a substrate. In

Scientific Research Applications

CHPN has a wide range of applications in the laboratory. It can be used as a catalyst in the synthesis of other compounds, such as pharmaceuticals, agrochemicals, and dyes. It can also be used as a reagent in the synthesis of compounds, as well as a substrate for various biochemical processes. CHPN is also used in the study of enzyme kinetics and as a fluorescent dye.

Mechanism of Action

CHPN is an organic compound that is capable of undergoing a variety of reactions. It can act as a nucleophile, which means it can react with other molecules to form new compounds. It can also act as an electrophile, which means it can accept electrons from other molecules. The exact mechanism of action of CHPN depends on the reaction in which it is involved.
Biochemical and Physiological Effects
CHPN has a wide range of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, and anti-microbial properties. It has also been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitters in the brain. In addition, CHPN has been found to have anti-cancer properties, as it is able to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

CHPN has a number of advantages for laboratory experiments. It is relatively inexpensive, and is easily synthesized in the laboratory. It is also a versatile compound, as it can be used as a catalyst, a reagent, and a substrate. However, it is important to note that CHPN is a toxic compound, and should be handled with care.

Future Directions

There are a number of potential future directions for CHPN. It could be used in the development of new drugs, as it has been found to have anti-inflammatory, anti-oxidant, and anti-microbial properties. It could also be used in the development of new agrochemicals and dyes. Additionally, it could be used in the study of enzyme kinetics and as a fluorescent dye. Finally, it could be used in the development of new cancer treatments, as it has been found to have anti-cancer properties.

Synthesis Methods

The synthesis of CHPN is a straightforward process that involves the reaction of 2-chloro-5-nitrophenol with potassium hydroxide in water. This reaction produces 2-chloro-5-(2-hydroxyphenyl)nicotinic acid, which can then be purified by crystallization. The reaction is typically carried out at room temperature, with a yield of up to 95%.